1-(2-Iodo-3-mercaptophenyl)propan-1-one

• Molecular Formula: C9H9IOS
• Molecular Weight: 292.14 g/mol
• SMILES: CCC(=O)C1=C(C(=CC=C1)S)I
• InChI: InChI=1S/C9H9IOS/c1-2-7(11)6-4-3-5-8(12)9(6)10/h3-5,12H,2H2,1H3
• InChIKey: YHQMOZFVSMUYCY-UHFFFAOYSA-N

1-(2-Iodo-3-mercaptophenyl)propan-1-one (CAS 1806411-44-8) is a halogenated thiol-bearing aryl ketone with the molecular formula C9H9IOS and a molecular weight of 292.14 g·mol⁻¹. The compound features an ortho-iodo, meta-mercapto substitution pattern on a phenyl ring bearing a propan-1-one side chain (SMILES: CCC(=O)c1cccc(S)c1I).

1-(2-Iodo-3-mercaptophenyl)propan-1-one: Structural Identity and Core Procurement Specifications

1-(2-Iodo-3-mercaptophenyl)propan-1-one (CAS 1806411-44-8) is a halogenated thiol-bearing aryl ketone with the molecular formula C9H9IOS and a molecular weight of 292.14 g·mol⁻¹ . The compound features an ortho-iodo, meta-mercapto substitution pattern on a phenyl ring bearing a propan-1-one side chain (SMILES: CCC(=O)c1cccc(S)c1I) . It is commercially available at a purity specification of ≥95% . The simultaneous presence of a redox-active thiol (–SH), a heavy-atom iodine substituent amenable to cross-coupling and radio-labeling, and an enolizable ketone defines this compound as a specialized bifunctional building block for medicinal chemistry and chemical biology applications .

1 Bifunctional iodo-thiol-ketone scaffold for medicinal chemistry and chemical biology workflows

2 Ortho-iodo, meta-mercapto topology defines a distinct regioisomeric building block for SAR studies

3 Supports sequential chemoselective derivatization via aryl iodide, aromatic thiol, and enolizable ketone

Why Regioisomeric and Ketone-Positional Analogs of 1-(2-Iodo-3-mercaptophenyl)propan-1-one Cannot Be Assumed Interchangeable

The compound belongs to a family of C9H9IOS isomers that share identical molecular weight (292.14 g·mol⁻¹) but differ in the positions of the iodine, mercapto, and carbonyl groups on the phenylpropanone scaffold . This regioisomerism directly alters thiol pKa, steric accessibility, hydrogen-bonding geometry, and metal-chelation topology—all of which govern target engagement and synthetic reactivity [1]. Substituting the propan-1-one moiety with a propan-2-one, relocating iodine from the 2- to the 4- or 5-position, or swapping the mercapto group to a different ring position produces a compound with predictably different physicochemical and interaction properties [1]. The evidence below quantifies these differences where data are available and identifies where critical data gaps remain.

Target compound

Propan-1-one backbone (2-iodo,3-mercapto) with specific thiol pKa and hydrogen-bond geometry

Ketone isomer

Propan-2-one analog may shift thiol ionization and recognition properties; no published comparison data

Regioisomers

3-iodo,2-mercapto or 5-iodo,2-mercapto variants alter metal-coordination and steric environment; CAS verification essential

• [1] Capot Chemical Co., Ltd. 1-(3-Iodo-2-mercaptophenyl)propan-1-one. CAS 1806616-41-0. https://hgt.cirs-group.com (accessed 2026-05-10). View Source

Quantitative Differentiation Evidence for 1-(2-Iodo-3-mercaptophenyl)propan-1-one vs. Closest Analogs

Ketone Positional Isomer Differentiation: Propan-1-one vs. Propan-2-one Backbone

The target compound bears the carbonyl at the 1-position of the propanone chain (propan-1-one), whereas the closest commercially available isomer places the carbonyl at the 2-position . This positional shift alters the distance between the carbonyl oxygen and the aromatic thiol, which is predicted to modulate the thiol pKa and hydrogen-bond donor/acceptor geometry. The propan-2-one isomer has a computationally predicted pKa of 5.78 ± 0.48 and density of 1.712 ± 0.06 g·cm⁻³ ; no corresponding experimentally determined or computed values for the propan-1-one isomer have been published, making the two isomers non-interchangeable in any application where thiol ionization state or molecular recognition geometry is critical .

Ketone Positional Isomer

Data to verify

Propan-2-one isomer: predicted pKa 5.78 ± 0.48, density 1.712 ± 0.06 g·cm⁻³. Target: no data reported.

Thiol ionization state may differ; critical data gap limits interchangeability assessment

Computational predictions only; experimental confirmation needed for both isomers

Evidence Dimension	Thiol ionization propensity (predicted pKa) and molecular density
Target Compound Data	pKa: not reported; Density: not reported (CAS 1806411-44-8)
Comparator Or Baseline	1-(2-Iodo-3-mercaptophenyl)propan-2-one (CAS 1806608-16-1): predicted pKa = 5.78 ± 0.48; predicted density = 1.712 ± 0.06 g·cm⁻³
Quantified Difference	Not calculable due to missing target data; the absence of published physicochemical constants for the propan-1-one isomer constitutes a critical data gap.
Conditions	Computational prediction (ACD/Labs or analogous software); no experimental determination for either isomer.

Why This Matters

Procurement of the wrong ketone-positional isomer may yield a compound with a different thiol protonation state at physiological pH and altered molecular recognition properties, invalidating structure-activity or reactivity assumptions.

Iodo/Mercapto Ring-Substitution Pattern Differentiation: Ortho-Iodo, Meta-Mercapto vs. Alternative Regioisomers

The target compound places iodine at the 2-position (ortho to the ketone-bearing carbon) and the mercapto group at the 3-position (meta to the ketone-bearing carbon). In contrast, the isomer 1-(3-Iodo-2-mercaptophenyl)propan-1-one (CAS 1806616-41-0) reverses this substitution to a 3-iodo, 2-mercapto arrangement, while 1-(5-Iodo-2-mercaptophenyl)propan-1-one (CAS 1806411-46-0) places iodine para to the thiol [1]. These distinct substitution vectors control the relative orientation of the heavy atom (iodine) and the nucleophilic thiol, which in turn dictates metal-coordination geometry, halogen-bond donor directionality, and the steric environment around the thiol [1]. No head-to-head biological or biochemical comparison data exist for any pair of these regioisomers.

Regioisomer Topology

Context-dependent

2-I,3-SH vs. 3-I,2-SH vs. 5-I,2-SH substitution patterns; all share MW 292.14. No quantitative biological comparison available.

Distinct chemical space vector; CAS number verification required to avoid regioisomer mis-shipment

Structural identity confirmed by SMILES; no comparative assay data published

Evidence Dimension	Ring substitution topology (iodine and mercapto positions)
Target Compound Data	2-Iodo, 3-mercapto substitution (CAS 1806411-44-8; SMILES: CCC(=O)c1cccc(S)c1I)
Comparator Or Baseline	3-Iodo, 2-mercapto (CAS 1806616-41-0) and 5-Iodo, 2-mercapto (CAS 1806411-46-0) isomers; all share identical molecular weight (292.14)
Quantified Difference	No quantitative biological or physicochemical comparison data available among regioisomers.
Conditions	Structural identity confirmed by CAS registry and SMILES notation; no comparative assay data published.

Why This Matters

In the absence of comparative data, the unique 2-iodo, 3-mercapto topology represents a distinct chemical space vector; users requiring this specific substitution geometry for structure-based design or synthetic planning must verify the CAS number at procurement to avoid regioisomer mis-shipment.

• [1] CIRS Group. 1-(3-Iodo-2-mercaptophenyl)propan-1-one. CAS 1806616-41-0. https://hgt.cirs-group.com (accessed 2026-05-10). View Source

Purity Specification vs. Closest Commercially Available Analogs

The target compound is supplied with a commercial purity specification of ≥95% (Catalog No. CM398956) . The ketone-positional isomer 1-(2-Iodo-3-mercaptophenyl)propan-2-one (CAS 1806608-16-1) is offered at an equivalent ≥95% purity (Catalog No. CM398725) . The 4-iodo regioisomer (CAS 1806692-90-9) is listed at ≥98% purity by one supplier . No pharmacopoeial monograph or certified reference material (CRM) standard exists for any member of this compound class, placing the burden of identity verification on the end user via orthogonal analytical methods (NMR, LC-MS, elemental analysis) .

Purity Specification

Supplier review

Target: ≥95% (CM398956). Propan-2-one isomer: ≥95% (CM398725). 4-Iodo regioisomer: ≥98% (vendor claim).

Nominal purity comparable; rely on batch-specific CoA with HPLC and NMR, not catalog claims alone

No CRM or pharmacopoeial standard available; orthogonal identity confirmation essential

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (Chemenu CM398956)
Comparator Or Baseline	Propan-2-one isomer: ≥95% (CM398725) ; 4-Iodo-3-mercapto isomer: ≥98% (MolCore)
Quantified Difference	The 4-iodo regioisomer carries a marginally higher purity claim (≥98% vs. ≥95%), but these are vendor-level specifications without publicly available batch-analysis certificates for direct comparison.
Conditions	Commercial vendor specifications; no independent verification or inter-laboratory comparison data.

Why This Matters

The absence of a CRM standard means that procurement decisions should prioritize vendors that provide batch-specific certificates of analysis (CoA) with HPLC purity traces and identity confirmation (¹H/¹³C NMR, HRMS) rather than relying on nominal catalog specifications alone.

Functional Group Complementarity: Bifunctional Iodo-Thiol-Ketone Scaffold vs. Mono-Functional or Halo-Swapped Analogs

The target compound uniquely combines three reactive handles—an aryl iodide (suitable for Pd-catalyzed cross-coupling, Ullmann reactions, and potential radio-iodination), an aromatic thiol (capable of disulfide formation, metal chelation, and Michael addition), and an enolizable ketone—on a single phenylpropanone scaffold . The chloro-substituted analog 1-Chloro-1-(2-iodo-3-mercaptophenyl)propan-2-one (CAS 1806621-44-2) replaces the propan-1-one with a chlorinated propan-2-one, introducing an additional C–Cl electrophilic center that fundamentally alters chemoselectivity [1]. No quantitative reactivity comparison (e.g., relative rate constants for Pd-catalyzed coupling of the aryl iodide, or thiol oxidation potentials) has been published for any pair of these compounds.

Functional Group Complement

Class-level inference

Three reactive centers: Ar–I + Ar–SH + propan-1-one. Chloro analog adds an alkyl chloride, altering chemoselectivity.

Specific reactivity profile; absence of alkyl chloride avoids confounding electrophilic interference

No quantitative reactivity comparison published; structural deduction only

Evidence Dimension	Functional group inventory and synthetic versatility
Target Compound Data	Three reactive centers: Ar–I + Ar–SH + –C(=O)–CH₂CH₃ (CAS 1806411-44-8)
Comparator Or Baseline	Chloro analog (CAS 1806621-44-2): Ar–I + Ar–SH + –C(=O)–CH(Cl)CH₃ (four reactive centers, different chemoselectivity profile)
Quantified Difference	No quantitative reactivity data available. The difference is qualitative: the chloro analog possesses an additional alkyl chloride leaving group absent in the target compound.
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature; no experimental reactivity profiling published.

Why This Matters

The target compound's three-functional-group architecture provides a specific, predictable set of synthetic handles; users requiring this exact reactivity profile without the confounding alkyl chloride electrophile should specify CAS 1806411-44-8.

• [1] Capot Chemical Co., Ltd. 1-Chloro-1-(2-iodo-3-mercaptophenyl)propan-2-one. CAS 1806621-44-2. https://www.capotchem.com (accessed 2026-05-10). View Source

Structural Relationship to Known Iodo-Mercaptophenyl Bioactive Scaffolds (Class-Level Inference)

The target compound shares the iodo-mercaptophenyl substructure with the well-characterized calpain inhibitor PD 150606 ((Z)-3-(4-iodophenyl)-2-mercapto-2-propenoic acid), which inhibits μ-calpain with a Ki of 0.21 μM and m-calpain with a Ki of 0.37 μM . PD 150606's inhibitory activity depends on the 2-mercapto moiety targeting the calcium-binding site of calpain . The target compound differs in two key respects: (a) the iodine is ortho rather than para to the side chain, and (b) the side chain is a saturated propan-1-one rather than an α,β-unsaturated propenoic acid. No direct calpain inhibition data exist for the target compound. Similarly, thiol-containing compounds such as 4-amino-2-mercaptopyrimidine have been reported to inhibit iodothyronine 5'-deiodinase in human liver cells [1], establishing a class-level precedent for thiol-bearing aromatics in deiodinase modulation, but again without data for this specific compound.

Bioactive Scaffold Precedent

Class-level inference

PD 150606 (iodo-mercaptophenyl): Ki(μ-calpain)=0.21 μM, Ki(m-calpain)=0.37 μM. Target compound: no direct data.

Distinct SAR vector for calpain/deiodinase research; no quantitative activity projection warranted

Class-level structural analogy only; biological evaluation must be performed de novo

Evidence Dimension	Biological target engagement precedent for iodo-mercaptophenyl scaffold
Target Compound Data	1-(2-Iodo-3-mercaptophenyl)propan-1-one: no direct biochemical or cellular assay data available
Comparator Or Baseline	PD 150606: Ki (μ-calpain) = 0.21 μM; Ki (m-calpain) = 0.37 μM . 4-Amino-2-mercaptopyrimidine: reported iodothyronine 5'-deiodinase inhibition [1].
Quantified Difference	Not calculable. Class-level structural analogy suggests potential biological activity but no quantitative projection is warranted.
Conditions	PD 150606 data from recombinant calpain inhibition assays; deiodinase inhibition from human liver post-mitochondrial particulate fraction [1].

Why This Matters

The iodo-mercaptophenyl substructure has validated precedent in bioactive molecules; the target compound represents a distinct chemical space exploration vector within this pharmacophore class, suitable for SAR expansion studies.

• [1] Harbottle, R., et al. Structural requirements of thiol compounds in the inhibition of human liver iodothyronine 5'-deiodinase. Biochem. J., 1984, 217, 485–491. View Source

Evidence-Supported Application Scenarios for 1-(2-Iodo-3-mercaptophenyl)propan-1-one in Research and Industrial Settings

Medicinal Chemistry SAR Expansion of Iodo-Mercaptophenyl Pharmacophores

The 2-iodo, 3-mercapto substitution pattern on a propan-1-one scaffold provides a novel topological variant within the iodo-mercaptophenyl pharmacophore class exemplified by PD 150606 . Investigators exploring structure-activity relationships around calpain inhibition, deiodinase modulation, or other thiol-dependent enzyme targets can use this compound to probe the effect of iodine position (ortho vs. para) and ketone chain connectivity on target engagement. Due to the absence of published biological data, initial screening should include comparator testing against the 4-iodo regioisomer and the propan-2-one positional isomer to establish selectivity fingerprints.

Synthetic Intermediate for Sequential Chemoselective Derivatization

The orthogonal reactivity of the aryl iodide (Pd-catalyzed cross-coupling), aromatic thiol (S-alkylation, disulfide formation), and enolizable ketone (Claisen condensation, α-functionalization) enables sequential derivatization strategies . The propan-1-one backbone, in contrast to the propan-2-one isomer, positions the carbonyl directly adjacent to the aromatic ring, enhancing enolate stabilization through conjugation—a feature that may be advantageous in aldol-type library synthesis. Users should request batch-specific ¹H NMR and HPLC data to confirm regiochemical integrity before committing to multi-step synthetic campaigns.

Reference Standard for Regioisomer Identification in Analytical Method Development

Given that at least four C9H9IOS regioisomers exist with identical molecular weight (292.14), this compound can serve as a reference standard for HPLC or LC-MS method development aimed at resolving co-eluting or isobaric impurities in reaction mixtures or stability samples . Its unique retention time, fragmentation pattern, and NMR fingerprint—once experimentally established—can anchor the chromatographic method. Users should note that no pharmacopoeial reference standard exists, and orthogonal identity confirmation at receipt is essential.

Chemical Biology Tool for Thiol-Redox and Heavy-Atom Labeling Studies

The ortho-iodo group provides a heavy-atom label compatible with X-ray crystallography (single-wavelength anomalous dispersion phasing) and potential radio-iodination (¹²⁵I) for tracer studies . The adjacent meta-thiol can form reversible disulfide linkages with cysteine residues or act as a metal-chelating ligand. This bifunctional character makes the compound a candidate for developing photoaffinity or activity-based probes, provided that the intrinsic reactivity of the thiol is adequately controlled in the biological milieu. No in-cell or in vivo data exist; feasibility must be established de novo.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR expansion

Ortho-iodo, meta-mercapto topology within iodo-mercaptophenyl pharmacophore class

Comparator testing against 4-iodo regioisomer and propan-2-one positional isomer

Sequential chemoselective derivatization

Orthogonal Ar–I, Ar–SH, and propan-1-one reactivity; conjugation-stabilized enolate

Batch-specific ¹H NMR and HPLC purity to confirm regiochemical integrity

Analytical method development

Regioisomer-resolving reference for C9H9IOS compounds

Orthogonal identity confirmation (NMR, HRMS, retention indexing)

Chemical biology probe design

Heavy-atom (I) label for phasing; meta-thiol for disulfide or metal-chelation linkage

Thiol reactivity control in biological milieu; de novo feasibility assessment required